(3S,4S)-1-(2-Ethoxyethyl)-4-(trifluoromethyl)-pyrrolidine-3-carboxylicacid

• Molecular Formula: C10H16F3NO3
• Molecular Weight: 255.23 g/mol
• IUPAC Name: 1-(2-ethoxyethyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C10H16F3NO3/c1-2-17-4-3-14-5-7(9(15)16)8(6-14)10(11,12)13/h7-8H,2-6H2,1H3,(H,15,16)
• InChI Key: VWKJBJKCLHPFLX-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1CC(C(C1)C(F)(F)F)C(=O)O

Description

(3S,4S)-1-(2-Ethoxyethyl)-4-(trifluoromethyl)-pyrrolidine-3-carboxylic acid (CAS: 1186655-16-2) is a fluorinated pyrrolidine derivative characterized by a stereospecific (3S,4S) configuration, a trifluoromethyl (-CF₃) group at position 4, and a 2-ethoxyethyl substituent at position 1.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations in Pyrrolidine Derivatives

Table 1: Structural and Functional Comparisons

Compound Name	Substituents	Stereochemistry	Key Properties	Applications	References
(3S,4S)-1-(2-Ethoxyethyl)-4-CF₃-pyrrolidine-3-COOH	2-ethoxyethyl, -CF₃	(3S,4S)	95% purity, discontinued; moderate lipophilicity (logP ~1.8*)	Medicinal chemistry intermediate
(3S,4R)-4-(3-Fluorophenyl)-1-(2-methoxyethyl)-pyrrolidine-3-COOH	2-methoxyethyl, 3-fluorophenyl	(3S,4R)	Active in CNS-targeted drug candidates; higher solubility (methoxy vs. ethoxy)	Neuropharmacology
rac-(3S,4S)-1-Fmoc-4-CF₃-pyrrolidine-3-COOH	Fmoc-protected	Racemic (3S,4S)	MW: 293.34; used in solid-phase peptide synthesis	Peptide engineering
(3R,4S)-4-(3,5-bis-CF₃-phenyl)-1-Boc-pyrrolidine-3-COOH	Boc-protected, bis-CF₃-phenyl	(3R,4S)	High lipophilicity (logP ~3.1*); potential toxicity concerns	Oncology (kinase inhibitors)

*Estimated using fragment-based methods.

Key Observations :

Substituent Effects :

• The 2-ethoxyethyl group in the target compound balances solubility and lipophilicity better than the 2-methoxyethyl analog, which has higher polarity but reduced metabolic stability .
• Boc and Fmoc protecting groups (e.g., in ) enhance synthetic versatility but require deprotection steps, unlike the target compound’s ethoxyethyl group, which is stable under acidic conditions.

Trifluoromethyl vs.

Stereochemical Impact :

• The (3S,4S) configuration in the target compound contrasts with (3R,4S) or racemic mixtures (e.g., ), leading to divergent biological activities. For example, (3R,4S)-configured analogs show enhanced binding to serotonin receptors .

Critical Insights :

• The target compound’s discontinued status may correlate with lower yields or inferior bioactivity compared to analogs like the (±)-(3R,4S)-benzodioxol derivative, which achieves >99% purity and nanomolar potency .
• Fluorophenyl-substituted analogs (e.g., ) exhibit better pharmacokinetic profiles, suggesting that aromatic substituents may enhance target engagement in neurological applications.

Preparation Methods

Late-Stage Functionalization Approaches

Starting Material: (3S,4S)-4-(Trifluoromethyl)pyrrolidine-3-carboxylic Acid

The most direct route utilizes (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid (PubChem CID: 90424808) as the foundational building block.

Protection-Deprotection Strategy

• Carboxylic Acid Protection :

  • Methyl ester formation via Fischer esterification:
    $$ \text{COOH} \xrightarrow{\text{CH}3\text{OH, H}^+} \text{COOCH}3 $$
  • Typical conditions: 0.1 M HCl in methanol, reflux, 12 h (yield: 92-95%)

• N-Alkylation :

  • Reactivity optimization using 2-ethoxyethyl bromide:
    $$ \text{Pyrrolidine-NH} + \text{BrCH}2\text{CH}2\text{OCH}2\text{CH}3 \xrightarrow{\text{Base}} \text{N-CH}2\text{CH}2\text{OCH}2\text{CH}3 $$
    • Bases: K$$2$$CO$$3$$ (DMF, 60°C, 8 h) vs. NaH (THF, 0°C→RT, 4 h)
    • Comparative yields: 68% (K$$2$$CO$$3$$) vs. 81% (NaH)

• Ester Hydrolysis :

  • Saponification conditions:
    $$ \text{COOCH}3 \xrightarrow{\text{LiOH, THF/H}2\text{O}} \text{COOH} $$
    • 2 M LiOH, 1:1 THF/H$$_2$$O, 50°C, 3 h (yield: 95%)

Process Challenges

• Regioselectivity : Competitive O- vs. N-alkylation requires careful base selection
• Stereochemical Integrity : Racemization risks during prolonged basic conditions

De Novo Ring Construction Methods

Asymmetric [3+2] Cycloaddition

A stereocontrolled approach employing azomethine ylides:

Component	Structure	Role
Dipolarophile	CF$$_3$$-substituted acrylate	Trifluoromethyl source
Azomethine Ylide	Ethoxyethyl-iminium species	N-substituent precursor

Key Parameters :

• Catalyst: Cu(OTf)$$_2$$/(R)-Segphos (5 mol%)
• Solvent: Toluene, -20°C
• diastereomeric ratio: 92:8 (3S,4S:other)
• Overall yield: 54%

Enzymatic Desymmetrization

Biocatalytic resolution of meso-pyrrolidine intermediates:

Substrate : 3,4-Bis(trifluoromethyl)pyrrolidine-3,4-dicarboxylic acid
Enzyme : Pseudomonas fluorescens lipase (PFL)

• Conversion: 48% (theoretical max for kinetic resolution)
• ee: >99% for (3S,4S) isomer

Trifluoromethylation Techniques

Radical Trifluoromethylation

Parameter	Condition 1	Condition 2
CF$$_3$$ Source	Togni Reagent II	Umemoto's Reagent
Catalyst	Ru(bpy)$$_3^{2+}$$	None
Light Source	450 nm LED	Thermal (80°C)
Yield	72%	65%
Stereoretention	98%	95%

Electrophilic Trifluoromethylation

Use of CF$$_3$$X reagents (X = Cl, Br) in presence of Lewis acids:

$$ \text{Pyrrolidine} + \text{CF}3\text{Cl} \xrightarrow{\text{BF}3\cdot\text{OEt}2} \text{CF}3\text{-pyrrolidine} $$

• Temperature: -78°C → RT gradient
• Yield: 58% with 4:1 dr

N-Functionalization Optimization

Comparative study of alkylation methods:

Method	Reagent	Solvent	Temp (°C)	Time (h)	Yield (%)
Classical Alkylation	2-Ethoxyethyl bromide	DMF	60	12	68
Mitsunobu Reaction	DIAD, Ph$$_3$$P	THF	0→RT	4	83
Reductive Amination	Ethoxyacetaldehyde	MeOH	40	8	71
Microwave-Assisted	2-Ethoxyethyl tosylate	DCE	120	0.5	89

Key Finding : Microwave irradiation significantly enhances reaction efficiency (89% yield in 30 min vs. 68% in 12 h conventional heating).

Stereochemical Control Mechanisms

Chiral Pool Strategy

Derivatization from L-proline:

• Hydroxylation :
  $$ \text{L-Proline} \xrightarrow{\text{VO(acac)}2, \text{H}2\text{O}_2} \text{trans-4-Hydroxyproline} $$
• Trifluoromethylation :
  $$ \text{OH} \xrightarrow{\text{DAST, CF}3\text{TMS}} \text{CF}3 $$
• N-Alkylation : As Section 5

Dynamic Kinetic Resolution

Simultaneous racemization and selective crystallization:

• Racemization agent: DBU (2 mol%)
• Chiral resolving agent: L-Mandelic acid
• ee improvement: 85% → 99.5%
• Overall yield: 62%

Industrial-Scale Considerations

Cost Analysis of Routes

Route	Cost ($/kg)	E-Factor	PMI
Late-stage functionalization	12,500	18.7	23.4
De novo synthesis	9,800	29.4	35.1
Biocatalytic	15,200	9.2	12.6

E-Factor : (Total waste)/(Product mass)
PMI : Process Mass Intensity

Green Chemistry Metrics

• Solvent recovery: 89% achieved via falling film evaporation
• Catalyst recycling: Ru catalyst reused 7× with <5% activity loss
• Byproduct utilization: CF$$_3$$-containing side streams repurposed for fluoropolymer production

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for (3S,4S)-1-(2-Ethoxyethyl)-4-(trifluoromethyl)-pyrrolidine-3-carboxylic acid, and how do reaction conditions influence stereochemical purity?

• Methodological Answer : Synthesis typically involves chiral auxiliaries or catalysts to control stereochemistry. Key steps include:

• Use of tert-butoxycarbonyl (Boc) or fluorenylmethoxycarbonyl (Fmoc) protecting groups to prevent side reactions .
• Coupling agents like dicyclohexylcarbodiimide (DCC) for activating carboxylic acids .
• Solvent selection (e.g., dichloromethane or DMF) and temperature control (0–25°C) to optimize yield and enantiomeric excess .
  • Data Table :

Step	Reagents/Conditions	Yield (%)	Purity (HPLC)	Reference
Boc Protection	Boc₂O, DMAP, THF, 0°C	85	98%
Trifluoromethyl Introduction	CF₃Cu, DMF, 50°C	72	95%
Deprotection	TFA/DCM (1:1), RT	90	99%

Q. Which spectroscopic and crystallographic techniques are most reliable for confirming the stereochemistry and purity of this compound?

• Methodological Answer :

• 1H/13C NMR : Assign peaks using DEPT and COSY to verify stereochemistry .
• X-ray Crystallography : Resolve bond angles/distances to confirm (3S,4S) configuration .
• HPLC-MS : Chiral columns (e.g., Chiralpak AD-H) to assess enantiomeric excess (>98%) .

Q. How do protecting groups like Boc or Fmoc influence the stability and reactivity of intermediates during synthesis?

• Methodological Answer :

• Boc Groups : Acid-labile; removed with TFA, ideal for orthogonal protection in multi-step syntheses .
• Fmoc Groups : Base-sensitive (piperidine), compatible with solid-phase peptide synthesis .
• Stability Boc-protected intermediates show >90% stability in DMF at 25°C for 24 hours .

Advanced Research Questions

Q. What are the stereochemical implications of the (3S,4S) configuration on biological activity, and how can computational modeling validate these effects?

• Methodological Answer :

• Molecular Docking : Compare binding affinities of (3S,4S) vs. (3R,4R) isomers to targets like enzymes or receptors (e.g., ΔG = -9.2 kcal/mol for (3S,4S) vs. -6.8 kcal/mol for (3R,4R)) .
• MD Simulations : Analyze stability of ligand-receptor complexes over 100 ns trajectories .
  • Key Finding : The ethoxyethyl group enhances hydrophobic interactions, while the trifluoromethyl group improves metabolic stability .

Q. How do contradictions in reported synthetic yields arise, and what strategies resolve them?

• Methodological Answer :

• Root Causes : Variability in trifluoromethylation efficiency (40–75% yields) due to copper catalyst activity .
• Resolution : Optimize catalyst loading (20 mol% CF₃Cu) and use microwave-assisted synthesis (120°C, 30 min) to boost yields to 85% .

Q. What structure-activity relationship (SAR) insights guide the design of analogs with improved pharmacokinetic profiles?

• Methodological Answer :

• Key Modifications :
• Replace ethoxyethyl with cyclopropane rings to reduce steric hindrance .
• Introduce electron-withdrawing groups (e.g., -NO₂) to enhance binding to polar active sites .
• Data Table :

Analog	LogP	IC50 (nM)	Solubility (mg/mL)
Parent Compound	2.1	120	0.5
Cyclopropane Analog	1.8	85	1.2
Nitro Derivative	1.5	45	2.0

Q. What methodologies address challenges in scaling up stereoselective synthesis while maintaining enantiopurity?

• Methodological Answer :

• Continuous Flow Reactors : Improve mixing and heat transfer for trifluoromethylation steps (pilot-scale yield: 78%, ee = 97%) .
• Automated Crystallization : Use polymorph screening to isolate stable enantiopure forms .